Cas no 1804475-92-0 (Methyl 4-fluoro-3-(fluoromethyl)-5-(trifluoromethoxy)pyridine-2-acetate)

Methyl 4-fluoro-3-(fluoromethyl)-5-(trifluoromethoxy)pyridine-2-acetate is a fluorinated pyridine derivative with a trifluoromethoxy substituent, offering unique reactivity and stability due to its electron-withdrawing groups. This compound is particularly valuable in pharmaceutical and agrochemical research, where its structural features enhance binding affinity and metabolic resistance. The presence of multiple fluorine atoms improves lipophilicity, facilitating membrane permeability in bioactive applications. Its ester functionality allows for further derivatization, making it a versatile intermediate in synthetic chemistry. The trifluoromethoxy group contributes to increased chemical and thermal stability, while the fluoromethyl moiety provides additional reactivity for selective modifications. This compound is well-suited for applications requiring precise fluorination patterns and functional group tolerance.
Methyl 4-fluoro-3-(fluoromethyl)-5-(trifluoromethoxy)pyridine-2-acetate structure
1804475-92-0 structure
Product Name:Methyl 4-fluoro-3-(fluoromethyl)-5-(trifluoromethoxy)pyridine-2-acetate
CAS No:1804475-92-0
MF:C10H8F5NO3
MW:285.167440414429
CID:4830792
Update Time:2025-10-21

Methyl 4-fluoro-3-(fluoromethyl)-5-(trifluoromethoxy)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

    • Methyl 4-fluoro-3-(fluoromethyl)-5-(trifluoromethoxy)pyridine-2-acetate
    • Inchi: 1S/C10H8F5NO3/c1-18-8(17)2-6-5(3-11)9(12)7(4-16-6)19-10(13,14)15/h4H,2-3H2,1H3
    • InChI Key: VOVGCHJERFKVNL-UHFFFAOYSA-N
    • SMILES: FC1C(=CN=C(CC(=O)OC)C=1CF)OC(F)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 312
  • XLogP3: 2.1
  • Topological Polar Surface Area: 48.4

Methyl 4-fluoro-3-(fluoromethyl)-5-(trifluoromethoxy)pyridine-2-acetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029097150-1g
Methyl 4-fluoro-3-(fluoromethyl)-5-(trifluoromethoxy)pyridine-2-acetate
1804475-92-0 97%
1g
$1,460.20 2022-04-02

Additional information on Methyl 4-fluoro-3-(fluoromethyl)-5-(trifluoromethoxy)pyridine-2-acetate

Methyl 4-fluoro-3-(fluoromethyl)-5-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1804475-92-0): A Comprehensive Overview

Methyl 4-fluoro-3-(fluoromethyl)-5-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1804475-92-0) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique fluorinated pyridine core, exhibits a range of chemical and biological properties that make it a valuable intermediate in the synthesis of various therapeutic agents. The presence of multiple fluorine atoms in its structure contributes to its stability and reactivity, making it a preferred choice for researchers aiming to develop novel drugs with enhanced efficacy and selectivity.

The structural features of Methyl 4-fluoro-3-(fluoromethyl)-5-(trifluoromethoxy)pyridine-2-acetate include a pyridine ring substituted with a fluoro group at the 4-position, a fluoromethyl group at the 3-position, and a trifluoromethoxy group at the 5-position. These substituents not only influence the compound's electronic properties but also enhance its interaction with biological targets. The acetate moiety at the 2-position of the pyridine ring further contributes to its versatility in chemical transformations, allowing for easy modifications and derivatization.

In recent years, there has been growing interest in the development of fluorinated pyridines as key building blocks in drug discovery. The fluorine atoms in these compounds can significantly alter their pharmacokinetic properties, including metabolic stability, lipophilicity, and binding affinity. For instance, the introduction of fluorine at the 4-position of the pyridine ring in Methyl 4-fluoro-3-(fluoromethyl)-5-(trifluoromethoxy)pyridine-2-acetate enhances its binding to biological targets, making it an attractive scaffold for designing potent and selective inhibitors.

One of the most compelling aspects of this compound is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in various cellular processes, including cell growth, differentiation, and signal transduction. Dysregulation of kinase activity is associated with numerous diseases, particularly cancer. The fluorinated pyridine core of Methyl 4-fluoro-3-(fluoromethyl)-5-(trifluoromethoxy)pyridine-2-acetate provides an excellent platform for designing inhibitors that can selectively target specific kinases. Recent studies have demonstrated that compounds containing this motif exhibit high affinity for tyrosine kinases, making them promising candidates for further development.

Another area where this compound shows great promise is in the development of antiviral agents. The unique structural features of Methyl 4-fluoro-3-(fluoromethyl)-5-(trifluoromethoxy)pyridine-2-acetate allow it to interact with viral enzymes and proteins, inhibiting viral replication and propagation. For example, researchers have explored its potential as an inhibitor of viral proteases, which are essential for viral polyprotein processing. The presence of multiple fluorine atoms enhances its binding affinity to these proteases, leading to more effective inhibition.

The synthesis of Methyl 4-fluoro-3-(fluoromethyl)-5-(trifluoromethoxy)pyridine-2-acetate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as cross-coupling reactions and palladium catalysis, has been instrumental in achieving efficient and scalable production. These methods not only improve the overall yield but also minimize side reactions, ensuring that the final product meets stringent quality standards.

In conclusion, Methyl 4-fluoro-3-(fluoromethyl)-5-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1804475-92-0) is a versatile and highly valuable compound in pharmaceutical research. Its unique structural features make it an excellent scaffold for designing novel therapeutic agents with enhanced efficacy and selectivity. The growing body of research on fluorinated pyridines underscores their importance in drug discovery and development. As scientists continue to explore new synthetic strategies and applications, compounds like this one are poised to play a crucial role in addressing unmet medical needs.

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